Cas no 330836-73-2 (N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-fluorobenzamide)

• Product Name: N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-fluorobenzamide
• CAS No: 330836-73-2
• MF: C₁₆H₁₃FN₂OS
• MW: 300.350625753403
• CID: 6443558
• Update Time: 2025-06-24

N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-fluorobenzamide
• (E)-N-(3,6-dimethylbenzo[d]thiazol-2(3H)-ylidene)-2-fluorobenzamide
• Benzamide, N-(3,6-dimethyl-2(3H)-benzothiazolylidene)-2-fluoro-

• Inchi： 1S/C16H13FN2OS/c1-10-7-8-13-14(9-10)21-16(19(13)2)18-15(20)11-5-3-4-6-12(11)17/h3-9H,1-2H3
• InChI Key： YAJDPEXZVZPKKV-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=CC=C(C)C=C2S1)(=O)C1=CC=CC=C1F

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 458.5±55.0 °C(Predicted)
• pka: -0.63±0.20(Predicted)

Additional information on N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-fluorobenzamide

Introduction to N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-fluorobenzamide (CAS No. 330836-73-2)

N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-fluorobenzamide, identified by its CAS number 330836-73-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a benzothiazole core and a fluorobenzamide moiety suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

The benzothiazole scaffold is a well-known pharmacophore in medicinal chemistry, frequently incorporated into therapeutic agents due to its ability to modulate various biological pathways. The specific substitution pattern in N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-fluorobenzamide, particularly the 3,6-dimethyl group and the 2E-configuration of the double bond, contributes to its distinct chemical and biological profile. These structural features are critical in determining its binding affinity and selectivity towards target proteins.

In recent years, there has been a growing interest in the development of fluorinated compounds for pharmaceutical applications. The incorporation of a fluorine atom into aromatic rings, such as in the 2-fluorobenzamide moiety, can significantly enhance the metabolic stability and binding affinity of drug candidates. This modification is particularly valuable in designing molecules that exhibit prolonged half-lives and improved pharmacokinetic profiles. The study of N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-fluorobenzamide aligns with these trends, offering insights into the potential benefits of fluorinated benzamides in drug design.

The synthesis of N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-fluorobenzamide involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The construction of the benzothiazole ring necessitates precise control over reaction conditions to ensure high yield and purity. Additionally, the introduction of the fluorine atom requires specialized techniques to achieve regioselectivity and minimize unwanted side products. These synthetic challenges underscore the complexity involved in developing novel pharmaceutical compounds.

Evidence from recent studies suggests that derivatives of benzothiazole have demonstrated promising activity against various diseases, including cancer and inflammatory disorders. The structural motif present in N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-fluorobenzamide, with its combination of a benzothiazole core and a fluorobenzamide group, positions it as a potential therapeutic agent. Research has indicated that such compounds can interact with key enzymes and receptors involved in disease pathogenesis. For instance, studies have shown that benzothiazole derivatives can inhibit kinases and other enzymes implicated in cancer progression.

The fluorobenzamide moiety is particularly noteworthy for its potential role in modulating biological activity. Fluorine atoms are known to influence electronic properties and binding interactions at the molecular level. In N-(2E strong>) - < strong > 3 , 6 - dimethyl - strong > - < strong > 1 , 3 - benzothiazol - strong > - < strong > 0 , 0 - dihydro - strong > - < strong > ( ) -fluorobenzoic acid amide strong > , this group may contribute to enhanced binding affinity by participating in hydrogen bonding or hydrophobic interactions with biological targets. Such interactions are crucial for the efficacy of pharmaceutical compounds.

The pharmacological profile of N-(< strong > 0 E strong>) - ( ) -fluorobenzoic acid amide is further influenced by its solubility and bioavailability. The presence of both hydrophilic and hydrophobic regions within its structure allows it to navigate biological membranes effectively. This property is essential for ensuring that the compound reaches its target site within the body at adequate concentrations. Recent advancements in computational chemistry have enabled researchers to predict these properties with greater accuracy, facilitating the optimization of drug candidates like N-(< strong > 0 E strong>) - ( ) -fluorobenzoic acid amide.

In conclusion, N-(< strong > 0 E strong>) - ( ) -fluorobenzoic acid amide represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its combination of a benzothiazole core and a fluorobenzamide group makes it a versatile molecule with implications for treating various diseases. As research continues to uncover new insights into its mechanisms of action and pharmacological properties, this compound holds promise as a valuable addition to the arsenal of therapeutic agents available today.